6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95%

• IUPAC Name: 2-chloro-6-(2,5-difluorophenyl)benzoic acid
• InChI: InChI=1S/C13H7ClF2O2/c14-10-3-1-2-8(12(10)13(17)18)9-6-7(15)4-5-11(9)16/h1-6H,(H,17,18)
• InChI Key: REYIYXZJRDTFIX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)C(=O)O)C2=C(C=CC(=C2)F)F
• Molecular Formula: C13H7ClF2O2
• DSSTOX Substance ID: DTXSID90689727
• Molecular Weight: 268.64 g/mol
• CAS RN: 1261893-81-5

Description

6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% (6-C2-DFPBA) is a white crystalline solid that is used as an intermediate in the synthesis of pharmaceuticals and other organic compounds. It is a versatile reagent that has been used in a variety of applications, including synthesis, biochemistry, and drug discovery. 6-C2-DFPBA is a useful intermediate for the synthesis of pharmaceuticals, as it can be used as a starting material for the synthesis of a variety of compounds. In addition, 6-C2-DFPBA has been used in a variety of scientific research applications, including biochemical and physiological studies.

Scientific Research Applications

6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% has been used in a variety of scientific research applications, including biochemical and physiological studies. It has been used as a starting material for the synthesis of a variety of compounds, including drugs, dyes, and other organic compounds. In addition, 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% has been used in the study of enzyme kinetics, protein folding, and drug metabolism.

Mechanism of Action

The mechanism of action of 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% is not fully understood. It is believed that the compound acts as an inhibitor of certain enzymes, such as cyclooxygenase and lipoxygenase. In addition, 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% may act as an agonist of certain receptors, such as the G-protein coupled receptor (GPCR).
Biochemical and Physiological Effects
The biochemical and physiological effects of 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% are not fully understood. However, it is believed that the compound may have anti-inflammatory, anti-oxidant, and anti-microbial activities. In addition, 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% may be involved in the regulation of cell proliferation and apoptosis.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% in laboratory experiments include its availability, low cost, and stability. In addition, 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% is a versatile reagent that can be used in a variety of applications. The limitations of using 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% in laboratory experiments include the fact that it is a relatively new compound and its mechanism of action is not fully understood.

Future Directions

Due to its versatility and potential applications, 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% is a promising compound for further research. Possible future directions for research include the development of new synthesis methods, the exploration of its mechanism of action, and the study of its biochemical and physiological effects. In addition, 6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% could be used in the development of new drugs, dyes, and other organic compounds.

Synthesis Methods

6-Chloro-2-(2,5-difluorophenyl)benzoic acid, 95% is synthesized using a two-step reaction. The first step involves the reaction of 2,5-difluorobenzoyl chloride with 6-chlorobenzoic acid in the presence of a base, such as sodium hydroxide. The product of this reaction is 6-chloro-2-(2,5-difluorophenyl)benzoic acid, 95%. The second step involves the purification of the product by recrystallization from a suitable solvent, such as ethanol.